Cas no 194804-84-7 (4-amino-2-fluoro-3-methylbenzoic acid)

• Product Name: 4-amino-2-fluoro-3-methylbenzoic acid
• CAS No: 194804-84-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD20645775
• CID: 96026
• PubChem ID: 19358320
• Update Time: 2025-05-26

4-amino-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-fluoro-3-methyl-
• 4-aMino-2-fluoro-3-Methylbenzoic acid
• 4-Amino-2-fluoro-3-methyl-benzoic acid
• 4-amino-2-fluoro-3-methylbenzoicacid
• AKOS037645892
• AMY28064
• ODKRCZFHARCFGI-UHFFFAOYSA-N
• W19342
• DTXSID70598328
• SCHEMBL5517947
• CS-0098654
• A928767
• 194804-84-7
• AS-64627
• EN300-174649
• SB34827
• Benzoic acid,4-aMino-2-fluoro-3-Methyl-
• 4-amino-2-fluoro-3-methylbenzoic acid

• MDL： MFCD20645775
• Inchi： 1S/C8H8FNO2/c1-4-6(10)3-2-5(7(4)9)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： ODKRCZFHARCFGI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1C)N

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-2-fluoro-3-methylbenzoic acid

Comprehensive Overview of 4-amino-2-fluoro-3-methylbenzoic acid (CAS No. 194804-84-7): Properties, Applications, and Industry Insights

4-amino-2-fluoro-3-methylbenzoic acid (CAS No. 194804-84-7) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This specialty chemical is characterized by its unique molecular structure, combining an amino group, fluorine substituent, and methyl group on a benzoic acid backbone. Its multifunctional properties make it a valuable intermediate in synthetic chemistry, particularly for designing bioactive molecules with enhanced metabolic stability.

In recent years, the demand for fluorinated building blocks like 4-amino-2-fluoro-3-methylbenzoic acid has surged due to their role in developing next-generation pharmaceuticals. Researchers highlight its utility in kinase inhibitor synthesis, a hot topic in oncology drug discovery. The compound's CAS No. 194804-84-7 frequently appears in patent literature for targeted cancer therapies, aligning with growing public interest in precision medicine solutions.

The structure-activity relationship (SAR) of this compound attracts attention in medicinal chemistry circles. Its fluorine atom enhances membrane permeability—a key consideration for CNS drug development, while the carboxylic acid moiety allows for versatile derivatization. These features address common search queries about "improving drug bioavailability" and "fluorine in drug design", topics trending in scientific forums.

From a synthetic perspective, 4-amino-2-fluoro-3-methylbenzoic acid serves as a precursor for heterocyclic compounds with applications beyond pharma. The agrochemical industry explores its derivatives for crop protection agents, responding to global needs for sustainable agriculture. This dual applicability makes CAS No. 194804-84-7 a cross-disciplinary asset, frequently referenced in studies about green chemistry approaches.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing quality control concerns prevalent in API manufacturing. The pharmaceutical industry's emphasis on impurity profiling has increased searches for high-purity fluorinated intermediates, positioning this chemical as a subject of technical discussions.

Environmental considerations surrounding fluorinated organic compounds have spurred research into the biodegradation pathways of molecules like 4-amino-2-fluoro-3-methylbenzoic acid. This aligns with ESG (Environmental, Social, and Governance) trends in chemical production, answering frequent queries about eco-friendly synthetic routes and PFAS alternatives in industrial applications.

The compound's thermal stability and solubility profile (logP values) make it suitable for formulation development, particularly for oral dosage forms. These practical aspects generate substantial interest among formulation scientists searching for excipient compatibility data and pH-dependent solubility information—common pain points in drug development workflows.

Emerging applications in material science have expanded the utility of CAS No. 194804-84-7 beyond life sciences. Its incorporation into polymeric materials demonstrates potential for creating functional coatings with tailored properties, addressing industry needs for high-performance materials in electronics and packaging sectors.

Regulatory aspects of fluorinated pharmaceutical intermediates remain a key discussion area. The compound's status as a non-hazardous chemical under standard handling conditions makes it preferable for GMP-compliant synthesis, responding to frequent searches about REACH compliance and ICH guidelines for impurity control.

Market analysts note growing procurement of 4-amino-2-fluoro-3-methylbenzoic acid by CDMO facilities specializing in small molecule APIs. This reflects broader industry shifts toward outsourced drug development, with specific interest in custom fluorination services—a niche frequently searched by pharmaceutical procurement specialists.

Future research directions likely focus on continuous flow chemistry applications of this intermediate, leveraging its stability for process intensification. Such developments would address current industry challenges in scale-up efficiency and cost reduction—top priorities for chemical manufacturers optimizing API production pipelines.